Cas no 2228214-68-2 (4-(1H-indol-3-yl)-2-methylbutanenitrile)

• Product Name: 4-(1H-indol-3-yl)-2-methylbutanenitrile
• CAS No: 2228214-68-2
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 6485262
• PubChem ID: 165673032
• Update Time: 2025-10-29

4-(1H-indol-3-yl)-2-methylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(1H-indol-3-yl)-2-methylbutanenitrile
• EN300-1791426
• 2228214-68-2

• Inchi： 1S/C13H14N2/c1-10(8-14)6-7-11-9-15-13-5-3-2-4-12(11)13/h2-5,9-10,15H,6-7H2,1H3
• InChI Key： CUPVUHAYKUTYJS-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=CC=CC1=2)CCC(C#N)C

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.6Ų

Additional information on 4-(1H-indol-3-yl)-2-methylbutanenitrile

Exploring 4-(1H-indol-3-yl)-2-methylbutanenitrile (CAS No. 2228214-68-2): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 4-(1H-indol-3-yl)-2-methylbutanenitrile (CAS No. 2228214-68-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its indole core and nitrile functional group, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular formula, C₁₃H₁₄N₂, and distinct methylbutanenitrile side chain make it a versatile intermediate in synthetic chemistry.

The indole moiety in 4-(1H-indol-3-yl)-2-methylbutanenitrile is a hallmark of many naturally occurring alkaloids and pharmaceuticals, such as serotonin and melatonin. This structural feature has led to increased curiosity about its potential role in neurological research and drug discovery. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds, as they are often screened for bioactivity and target specificity.

One of the most frequently asked questions about CAS No. 2228214-68-2 revolves around its synthesis and purification methods. Researchers often seek optimized protocols for its preparation, given its relevance in medicinal chemistry. The compound's nitrile group also opens doors to diverse chemical transformations, making it a valuable building block for heterocyclic compounds and peptide mimetics.

In the context of green chemistry, 4-(1H-indol-3-yl)-2-methylbutanenitrile has been studied for its potential to be synthesized using environmentally friendly catalysts and solvent-free conditions. This aligns with the growing demand for sustainable synthetic routes in the chemical industry. Additionally, its stability under various conditions makes it a candidate for high-throughput screening in pharmaceutical libraries.

The compound's physicochemical properties, such as its melting point, solubility, and spectral data (e.g., NMR and mass spectrometry profiles), are critical for researchers working on structure-activity relationships (SAR). These properties are often queried in scientific databases and patent literature, reflecting its importance in lead optimization.

Another hot topic tied to 4-(1H-indol-3-yl)-2-methylbutanenitrile is its potential role in cancer research. While not a therapeutic agent itself, its derivatives have been explored for their antiproliferative effects in preclinical studies. This has sparked discussions about its utility in designing small-molecule inhibitors targeting specific kinase pathways.

From a commercial perspective, the demand for CAS No. 2228214-68-2 is driven by its use in custom synthesis and contract research organizations (CROs). Suppliers often highlight its availability in varying purities (e.g., >95% or >98%) to cater to diverse research needs. This aligns with the broader trend of specialty chemicals gaining traction in biotech and pharma sectors.

In summary, 4-(1H-indol-3-yl)-2-methylbutanenitrile (CAS No. 2228214-68-2) stands at the intersection of organic synthesis, drug discovery, and material science. Its multifaceted applications and relevance to contemporary research themes ensure its continued prominence in scientific literature and industrial workflows.